Benzyl 2-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate

• IUPAC Name: benzyl 2-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C26H25N5O4/c1-16-10-12-20(13-11-16)30-17(2)18(3)31-22-23(27-25(30)31)28(4)26(34)29(24(22)33)14-21(32)35-15-19-8-6-5-7-9-19/h5-13H,14-15H2,1-4H3
• InChI Key: WAWYFDNRNYGMOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC5=CC=CC=C5)C)C
• Molecular Formula: C26H25N5O4
• Molecular Weight: 471.5 g/mol

Description

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. The imidazole ring shows excellent solubility in water and other polar solvents. The dipole moment, melting point, and boiling point of the imidazole ring is 4.8 D in dioxane, 88.9 ° C, and 267.8 ° C respectively.

Scientific Research Applications

Antiviral Research

This compound has shown promise in antiviral research, particularly in the study of 2-phenylbenzimidazole derivatives . . The unique structure of Benzyl 2-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate could be leveraged to design novel antiviral agents that target specific stages of viral replication or protein synthesis.

Analytical Chemistry

In analytical chemistry, Benzyl 2-[4,7,8-trimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate can be used as a reference compound or a reagent in the development of new analytical methods. It could help in the quantification or detection of other substances within complex biological or environmental samples.

. The compound’s diverse applications underscore its significance in scientific research and its potential to contribute to various areas of study.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of chemical and biological properties of imidazole makes it a promising area for future research.